Cas no 1016644-38-4 ((2-Oxo-2,3-dihydrobenzodoxazol-6-yl)boronic Acid)

• Product Name: (2-Oxo-2,3-dihydrobenzodoxazol-6-yl)boronic Acid
• CAS No: 1016644-38-4
• MF: C₇H₆BNO₄
• MW: 178.937841892242
• MDL: MFCD18072745
• CID: 840154
• PubChem ID: 59348976
• Update Time: 2025-10-28

(2-Oxo-2,3-dihydrobenzodoxazol-6-yl)boronic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Oxo-2,3-dihydrobenzo[D]oxazol-6-yl-boronic acid
• (2-oxo-3H-1,3-benzoxazol-6-yl)boronic acid
• 2-oxo-2,3-dihydrobenzo[d]oxazol-6-ylboronic acid
• (2-Oxo-2,3-dihydrobenzo[d]oxazol-6-yl)boronic acid
• AGN-PC-0CV4WV
• AK-40731
• KB-206308
• SureCN3329297
• (2-Oxo-2,3-dihydrobenzo[d]oxazol-6-yl)
• (2-oxo-2,3-dihydro-1,3-benzoxazol-6-yl)boronic acid
• PHZVOCDSNUZULP-UHFFFAOYSA-N
• 0433AA
• FCH1145914
• 2-Hydroxybenzo[d]oxazole-6-boronic acid
• AX8164465
• (2-Oxo-2,3-dihydrobenzoxazol-6-yl)boronic acid
• Bor
• DS-13684
• EN300-150400
• (2-Oxo-2,3-dihydrobenzo[d]oxazol-6-yl)boronicacid
• AKOS016011966
• DTXSID80731603
• 2-OXO-3H-1,3-BENZOXAZOL-6-YLBORONIC ACID
• Boronic acid, B-(2,3-dihydro-2-oxo-6-benzoxazolyl)-
• MFCD18072745
• SCHEMBL3329297
• 1016644-38-4
• O10052
• CS-0112563
• (2-Oxo-2,3-dihydrobenzodoxazol-6-yl)boronic Acid

• MDL： MFCD18072745
• Inchi： 1S/C7H6BNO4/c10-7-9-5-2-1-4(8(11)12)3-6(5)13-7/h1-3,11-12H,(H,9,10)
• InChI Key： PHZVOCDSNUZULP-UHFFFAOYSA-N
• SMILES： O1C(NC2C=CC(B(O)O)=CC1=2)=O

Computed Properties

• Exact Mass: 179.03900
• Monoisotopic Mass: 179.0389878g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.8

Experimental Properties

• PSA: 86.72000
• LogP: -0.78680

(2-Oxo-2,3-dihydrobenzodoxazol-6-yl)boronic Acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on (2-Oxo-2,3-dihydrobenzodoxazol-6-yl)boronic Acid

The Chemistry and Applications of (2-Oxo-2,3-dihydrobenzodoxazol-6-yl)boronic Acid (CAS No. 1016644-38-4)

(2-Oxo-2,3-dihydrobenzodoxazol-6-yl)boronic Acid, also known by its CAS registry number 1016644-38-4, is a compound of significant interest in the fields of organic synthesis, materials science, and drug discovery. This compound belongs to the class of boronic acids, which are widely used as versatile intermediates in cross-coupling reactions, particularly in the Suzuki-Miyaura coupling. The structure of this compound features a benzodioxazole ring system with a ketone group at position 2 and a boronic acid group at position 6. This unique combination of functional groups makes it a valuable building block for constructing complex molecular architectures.

The synthesis of (2-Oxo-2,3-dihydrobenzodoxazol-6-yl)boronic Acid typically involves multi-step organic transformations. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound through strategies such as oxidative cyclization and subsequent functionalization. For instance, researchers have employed transition metal-catalyzed reactions to achieve high yields and excellent regioselectivity in the formation of the benzodioxazole core. These methods not only enhance the scalability of the synthesis but also pave the way for further modifications to tailor the compound's properties for specific applications.

In terms of applications, (2-Oxo-2,3-dihydrobenzodoxazol-6-yl)boronic Acid has garnered attention in the development of advanced materials. Its ability to participate in cross-coupling reactions has been leveraged to create conjugated systems with tailored electronic properties. For example, recent studies have demonstrated its utility in synthesizing fluorescent materials for optoelectronic devices. The benzodioxazole moiety contributes to strong fluorescence emission, while the boronic acid group facilitates further functionalization to optimize device performance.

Another promising area of application is in drug discovery. The compound's structural features make it an attractive candidate for use as a pharmacophore or as a component in bioactive molecules. Researchers have explored its potential as an intermediate in the synthesis of kinase inhibitors and other therapeutic agents. The ketone group at position 2 can serve as a site for further chemical modifications, enabling the creation of diverse bioactive compounds with improved potency and selectivity.

Recent research has also highlighted the importance of understanding the photophysical properties of (2-Oxo-2,3-dihydrobenzodoxazol-6-yl)boronic Acid. Studies have shown that its fluorescence quantum yield can be significantly enhanced through structural modifications, making it a potential candidate for use in sensors and imaging agents. Additionally, its compatibility with various cross-coupling reactions has opened new avenues for its use in constructing bioconjugates and nanomaterials.

In conclusion, (2-Oxo-2,3-dihydrobenzodoxazol-6-yl)boronic Acid (CAS No. 1016644-38-4) is a multifaceted compound with applications spanning organic synthesis, materials science, and drug discovery. Its unique structure and reactivity make it an invaluable tool for chemists seeking to design and synthesize complex molecules with tailored functionalities. As research continues to uncover new aspects of its chemistry and applications, this compound is poised to play an increasingly important role in advancing scientific and technological frontiers.